Cas no 2229617-34-7 (3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol
• CAS No: 2229617-34-7
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6363330
• PubChem ID: 165765527
• Update Time: 2025-06-07

3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol
• EN300-1778145
• 2229617-34-7
• 3-(aminomethyl)-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclobutan-1-ol

• Inchi： 1S/C12H21N3O/c1-9(2)6-15-7-10(5-14-15)12(8-13)3-11(16)4-12/h5,7,9,11,16H,3-4,6,8,13H2,1-2H3
• InChI Key： AAYCJCPHRXGEDO-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NN(CC(C)C)C=2)(CN)C1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol (CAS No. 2229617-34-7)

3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229617-34-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a unique structural framework that combines a cyclobutane ring with a pyrazole moiety, both of which are well-documented for their versatile biological activities. The presence of an aminomethyl group and a 1-(2-methylpropyl) substituent further enhances its potential as a pharmacophore, making it a promising candidate for further investigation in drug discovery and development.

The compound's structure is characterized by a cyclobutane ring fused with a pyrazole ring, which is a common motif in biologically active molecules. The cyclobutane ring provides rigidity to the molecule, while the pyrazole ring introduces nitrogen atoms that can engage in hydrogen bonding and other interactions with biological targets. The aminomethyl group at the 3-position of the pyrazole ring is particularly noteworthy, as it can serve as a nucleophilic center for further functionalization or as an interaction site with biological receptors. Additionally, the 1-(2-methylpropyl) substituent at the 3-position of the cyclobutane ring adds steric bulk, which can influence the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The structural features of 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol suggest that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and neurodegenerative diseases. For instance, the pyrazole moiety is known to be present in several FDA-approved drugs, highlighting its therapeutic potential.

In particular, studies have shown that pyrazole derivatives can exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The aminomethyl group in this compound could further enhance its ability to interact with these pathways by forming hydrogen bonds or participating in covalent modifications. Furthermore, the cyclobutane ring may contribute to improved oral bioavailability and metabolic stability, which are critical factors in drug development.

Current research in medicinal chemistry has focused on developing novel scaffolds that combine multiple pharmacophoric elements to achieve synergistic effects. The structural design of 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol aligns well with this trend, as it incorporates both known biologically active moieties and functional groups that can be further optimized. The compound's potential as an intermediate in the synthesis of more complex molecules also makes it valuable for exploratory studies in synthetic organic chemistry.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclobutane ring via cyclization reactions and the introduction of the pyrazole moiety through condensation reactions. The final step involves functionalizing the 3-position of the pyrazole ring with an aminomethyl group and a 1-(2-methylpropyl) substituent, which may require protective group strategies to prevent unwanted side reactions.

From a pharmaceutical perspective, one of the most exciting aspects of this compound is its potential to serve as a lead structure for drug development. Its unique structural features offer opportunities for designing molecules with improved pharmacokinetic properties and enhanced therapeutic efficacy. Additionally, its compatibility with modern drug discovery techniques, such as high-throughput screening and structure-based drug design, makes it an attractive candidate for further exploration.

The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing the structure of 3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol. These techniques provide detailed information about the molecular environment and help confirm the presence of all functional groups predicted from its chemical formula. Furthermore, computational methods such as molecular dynamics simulations have been employed to study how this compound might interact with biological targets at an atomic level.

In conclusion,3-(aminomethyl)-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-ol (CAS No. 2229617-34-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and biologically relevant moieties positions it as a valuable asset in ongoing research efforts aimed at addressing various therapeutic challenges. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.